Cas no 68142-11-0 (Phenol, 4-[(3-nitrophenyl)amino]-)

• Product name: Phenol, 4-[(3-nitrophenyl)amino]-
• CAS No: 68142-11-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.2194
• CID: 393665
• PubChem ID: 21205905

Phenol, 4-[(3-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(3-nitrophenyl)amino]-
• 4-(3-nitroanilino)phenol
• 68142-11-0
• DTXSID30611385

• Inchi： InChI=1S/C12H10N2O3/c15-12-6-4-9(5-7-12)13-10-2-1-3-11(8-10)14(16)17/h1-8,13,15H
• InChI Key： MBOYZYFXQWVGQK-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])NC2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 75.4

Additional information on Phenol, 4-[(3-nitrophenyl)amino]-

测试